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Introduction

Sodium peracetate (NaC2Hs0s) is a salt of peracetic acid and a potent oxidizing agent. It finds
applications as a disinfectant, bleaching agent, and in organic synthesis. Accurate
determination of its concentration is crucial for quality control, process optimization, and
ensuring efficacy and safety in its various applications.

This document provides a detailed protocol for the titrimetric determination of sodium
peracetate concentration. The primary method described is a two-step redox titration, which
allows for the separate quantification of sodium peracetate and any co-existing hydrogen
peroxide (H202), a common impurity or component in peracetate solutions.[1][2][3] This method
involves an initial titration of hydrogen peroxide with a selective oxidizing agent, followed by an
iodometric titration to determine the peracetate concentration.[2][3][4]

Principle of the Method

The determination of sodium peracetate in the presence of hydrogen peroxide is typically
achieved through a sequential titration procedure in the same sample.[2][4]

o Step 1: Determination of Hydrogen Peroxide. The sample is first acidified and titrated with a
standard solution of cerium(lV) sulfate or potassium permanganate.[2][3][4] Under these
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conditions, H20:2 is selectively oxidized, while sodium peracetate does not react
significantly.[2][5] The endpoint is detected using a redox indicator or potentiometrically.[4]

o Step 2: Determination of Sodium Peracetate. Following the H20: titration, an excess of
potassium iodide (KI) is added to the same solution. Sodium peracetate oxidizes the iodide
ions to iodine (I2). The liberated iodine is then titrated with a standard solution of sodium
thiosulfate (Na2S203) using starch as an indicator.[1][4][6] The amount of sodium thiosulfate
consumed is directly proportional to the concentration of sodium peracetate in the sample.

The relevant chemical reactions are as follows:
e Step 1 (using Cerium(lV) sulfate for H202): H202 + 2 Ce** - 2 Ce3* + Oz + 2 H*

o Step 2 (lodometric titration of Sodium Peracetate): CHsCOOOH + 2 |-+ 2 H* - Iz +
CH3COOH + H20 |2 + 2 S2032~ - 2 |~ + S4062~

Experimental Protocols

o Standardized 0.1 N Cerium(IV) sulfate solution
» Standardized 0.1 N Sodium thiosulfate solution
 Sulfuric acid (H2S0a4), 25% solution

¢ Potassium iodide (Kl), 10% (w/v) solution
 Ferroin indicator solution

 Starch indicator solution, 1% (w/v)

o Deionized water

o Analytical balance

o Burettes (50 mL and 25 mL)

e Erlenmeyer flasks (250 mL)

o Graduated cylinders
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e Magnetic stirrer and stir bar
* Ice bath

o Sample Preparation: Accurately weigh approximately 1-2 g of the sodium peracetate
sample into a 250 mL Erlenmeyer flask. Add approximately 50 mL of chilled deionized water
and 10 mL of 25% sulfuric acid. Place the flask in an ice bath on a magnetic stirrer and add a
stir bar.

« Titration of Hydrogen Peroxide: a. Add 2-3 drops of ferroin indicator to the sample solution. b.
Titrate the solution with standardized 0.1 N cerium(IV) sulfate solution. The endpoint is
reached when the color of the solution changes from orange to a stable pale blue.[4] c.
Record the volume of cerium(IV) sulfate solution used (V1).

« Titration of Sodium Peracetate: a. To the same flask, immediately add 10 mL of 10%
potassium iodide solution. The solution will turn a dark brown color due to the liberation of
iodine.[4] b. Titrate the liberated iodine with standardized 0.1 N sodium thiosulfate solution. c.
As the titration proceeds, the brown color will fade to a pale yellow. At this point, add 1-2 mL
of starch indicator solution. The solution will turn a deep blue-black color. d. Continue the
titration with sodium thiosulfate dropwise until the blue-black color disappears, and the
solution becomes colorless. This is the endpoint. e. Record the volume of sodium thiosulfate
solution used (V2).

Data Presentation and Calculations

The concentrations of hydrogen peroxide and sodium peracetate can be calculated using the
following formulas:

Hydrogen Peroxide (% wi/w):

Sodium Peracetate (% w/w):

Where:

e Vi: Volume of Cerium(lV) sulfate solution used (mL)

¢ Ni: Normality of the Cerium(IV) sulfate solution (eg/L)
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W: Weight of the sample (g)

1.701: Milliequivalent weight of H202 x 100

V2: Volume of Sodium thiosulfate solution used (mL)

N2z: Normality of the Sodium thiosulfate solution (eg/L)

4.901: Milliequivalent weight of Sodium Peracetate x 100

Parameter Symbol Description Typical Value
Titrants
Cerium(lV) Sulfate Normality of the H20:2
_ N1 _ 0.1N
Normality titrant
Sodium Thiosulfate Normality of the
, N2 _ 0.1N
Normality Peracetate titrant
Sample
] Weight of the sodium
Sample Weight W 1-2¢g
peracetate sample
Measurements
Volume of titrant for _
Volume of Ce(SOa)2 V1 o Variable (mL)
H202 determination
Volume of titrant for
Volume of Naz2S203 V2 Peracetate Variable (mL)

determination

Visualization of the Experimental Workflow
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Caption: Workflow for the sequential titrimetric determination of H20O2 and sodium peracetate.
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Safety Precautions

« Handle all chemicals with appropriate personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat.

o Sodium peracetate and hydrogen peroxide are strong oxidizing agents. Avoid contact with
combustible materials.

e Sulfuric acid is corrosive. Handle with care in a well-ventilated area or fume hood.

» Dispose of all chemical waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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